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Compound of Interest

Compound Name: 2-Propoxyethylamine

Cat. No.: B1360188

2-Propoxyethylamine (CAS: 42185-03-5) is an organic compound featuring both an ether and
a primary amine functional group, making it a versatile intermediate in the synthesis of
pharmaceuticals and agrochemicals.[1] Its bifunctional nature, however, dictates a specific
hazard profile that demands a comprehensive understanding beyond a cursory review of a
standard safety data sheet (SDS). This guide is designed for researchers, scientists, and drug
development professionals, providing a detailed examination of the material's properties and
the associated risks. As Senior Application Scientists, our goal is not merely to present safety
data but to build a framework for proactive risk management, explaining the causality behind
safety protocols and empowering laboratory personnel to work with this chemical safely and
effectively.

Section 1: Chemical Identity and Physicochemical
Characteristics

A foundational understanding of a chemical's physical properties is the first step in a robust
safety assessment. These properties influence its behavior in the laboratory environment, from
storage and handling to potential exposure routes and emergency response. 2-
Propoxyethylamine is typically a colorless to pale yellow liquid.[1][2]

The flammability of 2-Propoxyethylamine is a key consideration. With a flash point reported at
31°C, itis classified as a flammable liquid.[3] This means that at a temperature common in
many laboratory environments, it can produce sufficient vapor to form an ignitable mixture with
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air. This property necessitates stringent control of ignition sources, a topic further explored in
Section 3.

Table 1: Physicochemical Properties of 2-Propoxyethylamine

Property Value Source(s)

CAS Number 42185-03-5 [1][4]

Molecular Formula C5H13NO [11(31[4]

Molecular Weight 103.17 g/mol [2][4]

Appearance Colorle-ss t-o Almost Colorless 1516
Clear Liquid

Boiling Point 125-126 °C (at 750 Torr) [3]

Flash Point 31°C [3]

Density 0.85 g/cm?3 [3]

2-Aminoethyl Propyl Ether, O-
Synonyms } [2][5][6]
Propylethanolamine

Section 2: GHS Hazard Profile and Toxicological
Insights

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
a standardized framework for communicating hazards.[7] 2-Propoxyethylamine possesses a
significant hazard profile that warrants careful attention.

Table 2: GHS Classification for 2-Propoxyethylamine
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Hazard Class Hazard Statement Pictogram Signal Word
Flammable Liquids H226: Flammable
o Danger
(Category 3) liquid and vapor
Acute Toxicity, Oral H302: Harmful if
Danger
(Category 4) swallowed

. . H314: Causes severe
Skin Corrosion

skin burns and eye Danger
(Category 1B)

damage

Serious Eye Damage H318: Causes serious
Danger
(Category 1) eye damage

Source: Aggregated GHS information from multiple suppliers.[3][4][5]
The primary toxicological concerns are its severe corrosivity and flammability.

e H314 - Causes severe skin burns and eye damage: This is the most acute risk during routine
handling.[5][8] As an amine, 2-Propoxyethylamine is alkaline and can cause rapid, deep,
and painful tissue damage upon contact. The "causality" for this is the chemical's ability to
hydrolyze proteins and saponify fats in tissues, leading to cell death. The damage can be
irreversible, particularly in the eyes.[8]

e H226 - Flammable liquid and vapor: As detailed in the previous section, the low flash point
means that vapors can readily ignite at room temperature.[5] Vapors are also heavier than air
and may travel a considerable distance to an ignition source and "flash back."[9]

e H302 - Harmful if swallowed: While less common in a laboratory setting, accidental ingestion
can cause significant harm, likely leading to severe burns of the mouth, throat, and stomach.

[3114]
Section 3: A Multi-Layered Framework for Risk
Management and Safe Handling

Effective safety management relies on a hierarchical approach to controlling hazards. The
"Hierarchy of Controls" prioritizes the most effective and reliable control measures, with
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personal protective equipment (PPE) considered the last line of defense.

Elimination
(Physically remove the hazard)

Substitution \
(Replace with a less hazardous subs!ance)‘

Engineering Controls
(Isolate people from the hazard)
Administrative Controls
(Change the way people work)
Personal Protective Equipment
(Protect the worker with PPE)

Wear chemical goggles, face shield,
corrosive-resistant gloves, and a lab coat.

Use in a certified chemical fume hood.
Store in a flammable safety cabinet.

Can a non-corrosive or
less flammable analogue be used?

Is 2-Propoxyethylamine T
?

Restrict access to authorized users. for the synthesis’

Label work areas clearly.

Develop a specific SOP. w

Click to download full resolution via product page

Caption: The Hierarchy of Controls applied to 2-Propoxyethylamine.
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Engineering Controls: The First Line of Physical
Defense

Engineering controls are designed to remove the hazard at the source, before it can contact
the worker.

o Ventilation: All work with 2-Propoxyethylamine must be conducted in a properly functioning
chemical fume hood to prevent the inhalation of vapors and to contain any potential splashes
or spills.[10]

» Storage: Store in a designated flammable liquids cabinet, away from heat, sparks, and open
flames.[5][11] The storage area should be cool, dry, and well-ventilated.[5]

« Ignition Source Control: Use only non-sparking tools and explosion-proof equipment when
handling larger quantities.[5][9] Ensure proper grounding and bonding of containers during
transfers to prevent the buildup of static electricity.[5]

Administrative Controls: Standardizing Safe Work
Practices

Administrative controls are work policies and procedures that reduce exposure.

o Standard Operating Procedures (SOPs): A detailed, chemical-specific SOP must be written

and approved before work begins. This SOP should cover all aspects of handling, from
transport and storage to use and disposal.

e Access Restriction: Only trained and authorized personnel should be permitted to handle 2-
Propoxyethylamine.

» Labeling: All containers must be clearly labeled with the chemical name and primary
hazards. It is good practice to also label the date of receipt and the date of opening.

Personal Protective Equipment (PPE): The Essential
Final Barrier

PPE is required for all handling operations, even with engineering controls in place. The
selection of PPE must be based on a thorough risk assessment of the specific tasks being
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performed.[12][13]

Table 3: Recommended Personal Protective Equipment for 2-Propoxyethylamine

Protection Type

Specification

Rationale

Eye & Face

Chemical safety goggles and a

full-face shield.

Protects against splashes that
can cause immediate, severe,
and irreversible eye damage.
[10]

Skin (Hands)

Chemical-resistant gloves
(e.g., nitrile for incidental
contact, thicker butyl or

neoprene for immersion/spills).

Prevents direct contact with
the corrosive liquid, which
causes severe skin burns.[10]
Glove type should be verified
against manufacturer

compatibility charts.

Flame-resistant lab coat,

closed at the front. Chemical-

Protects against splashes and

Skin (Body) ] provides a removable barrier in
resistant apron for larger o
N case of contamination.[13][14]
guantities.
Closed-toe shoes made of a Protects feet from spills.[12]
Footwear

non-porous material.

[13]

Respiratory

Not typically required when
used in a fume hood. A
NIOSH-approved respirator
with an organic vapor cartridge
may be necessary for spill
cleanup or if engineering
controls fail.

Protects against inhalation of
high concentrations of vapor.
[15]

Section 4: Emergency Protocols and Incident

Response

Preparedness is key to mitigating the consequences of an accident. All personnel must be

familiar with these procedures before handling the chemical.
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Spill Response Workflow

The immediate actions taken after a spill are critical to minimizing harm and environmental
impact.
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Caption: Emergency response workflow for a 2-Propoxyethylamine spill.
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First Aid: Immediate and Critical Interventions

In the event of an exposure, time is of the essence. Immediate and correct first aid can
significantly reduce the severity of the injury.[16][17]

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[5][18] Remove contact lenses if present and
easy to do.[5] Seek immediate medical attention from an ophthalmologist.[8] The causality
for prolonged flushing is to ensure the corrosive agent is completely removed from all
surfaces of the eye.

» Skin Contact: Take off immediately all contaminated clothing.[5][11] Rinse skin with plenty of
water for at least 15 minutes.[19] Seek immediate medical attention.[19]

« Inhalation: Move the person to fresh air and keep them comfortable for breathing.[5][11] If
breathing is difficult, trained personnel may administer oxygen.[16] Seek immediate medical
attention.[5]

 Ingestion: Rinse mouth with water. Do NOT induce vomiting, as this risks perforation of the
esophagus.[5][8][11] Seek immediate medical attention.[16]

Firefighting Measures

In case of a fire involving 2-Propoxyethylamine, specific measures should be taken.

o Suitable Extinguishing Media: Use dry chemical, alcohol-resistant foam, carbon dioxide
(CO2), or water spray.[5][9][11]

» Specific Hazards: The compound is flammable and its vapors can form explosive mixtures
with air.[9] Containers may explode when heated.[9] Hazardous combustion products include
carbon monoxide, carbon dioxide, and nitrogen oxides.[18]

» Protective Equipment: Firefighters must wear full protective gear and a self-contained
breathing apparatus (SCBA).[20]

Conclusion
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2-Propoxyethylamine is a valuable chemical intermediate whose utility is matched by its
significant hazard profile. Its flammability and severe corrosivity are the primary risks that must
be managed. A safety-first mindset, grounded in the hierarchy of controls, is non-negotiable. By
understanding the reasons behind specific safety protocols—from the necessity of a fume hood
to the critical 15-minute flush for eye contact—researchers can create a self-validating system
of safety that protects themselves, their colleagues, and their work. This guide serves as a
technical resource to build that system, ensuring that scientific advancement and personal
safety proceed in tandem.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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